2-(hexylthio)-4,6-bis(4-methoxyphenyl)nicotinonitrile

• IUPAC Name: 2-hexylsulfanyl-4,6-bis(4-methoxyphenyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C26H28N2O2S/c1-4-5-6-7-16-31-26-24(18-27)23(19-8-12-21(29-2)13-9-19)17-25(28-26)20-10-14-22(30-3)15-11-20/h8-15,17H,4-7,16H2,1-3H3
• InChI Key: XLEUKBNPHDNRMD-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCSC1=C(C(=CC(=N1)C2=CC=C(C=C2)OC)C3=CC=C(C=C3)OC)C#N
• Molecular Formula: C26H28N2O2S
• Molecular Weight: 432.6 g/mol

Description

2-(hexylthio)-4,6-bis(4-methoxyphenyl)nicotinonitrile, also known as THMPP, is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound belongs to the family of nicotinonitrile derivatives and has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of 2-(hexylthio)-4,6-bis(4-methoxyphenyl)nicotinonitrile is not fully understood. However, it has been proposed that this compound exerts its pharmacological effects by binding to specific receptors or enzymes. For example, this compound has been shown to bind to the active site of acetylcholinesterase and inhibit its activity. Moreover, this compound has been shown to modulate the activity of certain ion channels by binding to specific sites on the channel protein.
Biochemical and Physiological Effects:
This compound has been reported to exhibit various biochemical and physiological effects. For example, this compound has been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. This compound has also been reported to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Moreover, this compound has been shown to exhibit antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation.

Advantages and Limitations for Lab Experiments

2-(hexylthio)-4,6-bis(4-methoxyphenyl)nicotinonitrile has several advantages for lab experiments. It is a stable compound that can be easily synthesized in good yields and high purity. Moreover, this compound exhibits potent pharmacological effects at low concentrations, which makes it an attractive compound for drug development studies. However, this compound also has some limitations for lab experiments. For example, it has poor solubility in water, which can limit its use in certain assays. Moreover, this compound has not been extensively studied for its toxicity and pharmacokinetic properties, which can limit its potential therapeutic applications.

Future Directions

There are several future directions for 2-(hexylthio)-4,6-bis(4-methoxyphenyl)nicotinonitrile research. One potential direction is to investigate the potential of this compound as a therapeutic agent for various diseases, such as cancer, inflammation, and neurodegenerative disorders. Moreover, further studies are needed to elucidate the exact mechanism of action of this compound and to identify its molecular targets. Additionally, studies are needed to investigate the pharmacokinetic and toxicological properties of this compound to assess its potential as a drug candidate.

Scientific Research Applications

2-(hexylthio)-4,6-bis(4-methoxyphenyl)nicotinonitrile has been extensively studied for its potential therapeutic applications. It has been reported to exhibit antitumor, anti-inflammatory, and antioxidant activities. This compound has also been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and tyrosinase, which are involved in various physiological processes. Moreover, this compound has been found to modulate the activity of certain ion channels, such as potassium channels, which are involved in the regulation of neuronal excitability.